N-((2E,4Z)-1-(isopropylamino)-1-oxo-5-phenylpenta-2,4-dien-2-yl)-4-methylbenzamide

• IUPAC Name: 4-methyl-N-[(2E,4Z)-1-oxo-5-phenyl-1-(propan-2-ylamino)penta-2,4-dien-2-yl]benzamide
• InChI: InChI=1S/C22H24N2O2/c1-16(2)23-22(26)20(11-7-10-18-8-5-4-6-9-18)24-21(25)19-14-12-17(3)13-15-19/h4-16H,1-3H3,(H,23,26)(H,24,25)/b10-7-,20-11+
• InChI Key: HKFUSQHYCPNOOY-HLLJFSTMSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC(=CC=CC2=CC=CC=C2)C(=O)NC(C)C
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)N/C(=C/C=C\C2=CC=CC=C2)/C(=O)NC(C)C
• Molecular Formula: C22H24N2O2
• Molecular Weight: 348.4 g/mol

Description

N-((2E,4Z)-1-(isopropylamino)-1-oxo-5-phenylpenta-2,4-dien-2-yl)-4-methylbenzamide is a useful research compound. Its molecular formula is C22H24N2O2 and its molecular weight is 348.446. The purity is usually 95%.
BenchChem offers high-quality N-((2E,4Z)-1-(isopropylamino)-1-oxo-5-phenylpenta-2,4-dien-2-yl)-4-methylbenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((2E,4Z)-1-(isopropylamino)-1-oxo-5-phenylpenta-2,4-dien-2-yl)-4-methylbenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potential Applications in Medicinal Chemistry

Medicinal chemistry often investigates the synthesis, characterization, and development of pharmaceutical agents. Compounds with a structure similar to "N-((2E,4Z)-1-(isopropylamino)-1-oxo-5-phenylpenta-2,4-dien-2-yl)-4-methylbenzamide" may be studied for their potential as therapeutic agents, targeting specific receptors or enzymes within the body. For instance, research on derivatives of benzamides and related structures has explored their use in treating various diseases due to their potential to modulate biological pathways (Fujinaga et al., 2012; Toyohara et al., 2013).

Applications in Biochemical Research

In biochemical research, compounds like "N-((2E,4Z)-1-(isopropylamino)-1-oxo-5-phenylpenta-2,4-dien-2-yl)-4-methylbenzamide" might be examined for their interaction with proteins, DNA, or other biomolecules. Such interactions are crucial for understanding disease mechanisms and developing new treatments. Studies have investigated similar compounds for their binding affinities, inhibitory or activating effects on enzymes, and potential to serve as diagnostic tools or treatments for conditions like cancer or infectious diseases (Mancuso et al., 2014; Theoclitou et al., 2011).